4-(2-Oxoethyl)benzaldehyde
Overview
Description
4-(2-Oxoethyl)benzaldehyde, also known as 4-oxo-2-phenylbutanal, is an organic compound with the chemical formula C10H10O2. It is a yellowish liquid with a sweet and floral odor. This compound is widely used in various scientific research applications due to its unique properties and chemical structure.
Scientific Research Applications
4-(2-Oxoethyl)benzaldehyde has a wide range of scientific research applications. One of the most significant applications is its use as a starting material for the synthesis of various pharmaceuticals and agrochemicals. It is also used in the synthesis of various fragrances and flavors. In addition, 4-(2-Oxoethyl)benzaldehyde is used as a reagent in organic synthesis and as a building block for various organic compounds.
Mechanism Of Action
The mechanism of action of 4-(2-Oxoethyl)benzaldehyde is not fully understood. However, it is believed to act as an electrophile in various chemical reactions. It can react with various nucleophiles such as amines, alcohols, and thiols to form various organic compounds.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 4-(2-Oxoethyl)benzaldehyde. However, it is believed to have low toxicity and is not known to cause any significant adverse effects on human health.
Advantages And Limitations For Lab Experiments
One of the main advantages of using 4-(2-Oxoethyl)benzaldehyde in lab experiments is its unique chemical structure, which allows it to act as a versatile building block for various organic compounds. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are various future directions related to the use of 4-(2-Oxoethyl)benzaldehyde in scientific research. One of the most significant areas of research is the development of new synthesis methods for this compound and its derivatives. Another area of research is the investigation of the biological activity of 4-(2-Oxoethyl)benzaldehyde and its potential use in the development of new pharmaceuticals and agrochemicals. Additionally, the use of 4-(2-Oxoethyl)benzaldehyde in the synthesis of new fragrances and flavors is an area of ongoing research.
Synthesis Methods
There are various methods for synthesizing 4-(2-Oxoethyl)benzaldehyde. One of the most common methods involves the reaction of 2-phenylacetaldehyde with acetic anhydride in the presence of a catalyst such as p-toluenesulfonic acid. This reaction results in the formation of 4-(2-Oxoethyl)benzaldehyde as a yellowish liquid.
properties
CAS RN |
103790-65-4 |
|---|---|
Product Name |
4-(2-Oxoethyl)benzaldehyde |
Molecular Formula |
C9H8O2 |
Molecular Weight |
148.16 g/mol |
IUPAC Name |
4-(2-oxoethyl)benzaldehyde |
InChI |
InChI=1S/C9H8O2/c10-6-5-8-1-3-9(7-11)4-2-8/h1-4,6-7H,5H2 |
InChI Key |
YWZZSBHKKBGEGK-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1CC=O)C=O |
Canonical SMILES |
C1=CC(=CC=C1CC=O)C=O |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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![[(10R,11S,12R,13R,15R)-3,4,5,13,21,22,23-heptahydroxy-8,18-dioxo-11-(3,4,5-trihydroxybenzoyl)oxy-9,14,17-trioxatetracyclo[17.4.0.02,7.010,15]tricosa-1(23),2,4,6,19,21-hexaen-12-yl] 2-[[(10S,11S,12R,13S,15R)-3,4,5,12,22,23-hexahydroxy-8,18-dioxo-11,13-bis[(3,4,5-trihydroxybenzoyl)oxy]-9,14,17-trioxatetracyclo[17.4.0.02,7.010,15]tricosa-1(23),2,4,6,19,21-hexaen-21-yl]oxy]-3,4,5-trihydroxybenzoate](/img/structure/B34075.png)
